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Cat. No.: B1252223 Get Quote

Abstract: This technical guide provides a comprehensive overview of the physical and chemical

properties of β-sesquiphellandrene, a naturally occurring sesquiterpene found in the essential

oils of various plants. This document is intended for researchers, scientists, and professionals

in the fields of natural product chemistry, pharmacology, and drug development. It consolidates

key data on the compound's structural characteristics, physicochemical parameters,

spectroscopic profile, and stability. Furthermore, it outlines detailed experimental

methodologies for its isolation, characterization, and synthesis, supported by visual diagrams to

elucidate complex processes.

Introduction
β-Sesquiphellandrene is a sesquiterpenoid, a class of terpenes composed of three isoprene

units, which is a significant constituent of many plant essential oils, notably from ginger

(Zingiber officinale).[1] Its unique chemical structure contributes to its interesting biological

activities, which include potential antiviral and anticancer properties.[2] As research into the

therapeutic potential of natural compounds continues to grow, a thorough understanding of the

fundamental properties of molecules like β-sesquiphellandrene is crucial for advancing drug

discovery and development efforts. This guide aims to be a centralized resource for the

scientific community, providing in-depth technical information to facilitate further research and

application.

Chemical Structure and Nomenclature
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β-Sesquiphellandrene is characterized by a cyclohexene ring substituted with a methylidene

group and a 6-methylhept-5-en-2-yl group.[3] The most commonly occurring natural form is the

(-)-β-sesquiphellandrene enantiomer.[3]

IUPAC Name: (3R)-3-[(2S)-6-methylhept-5-en-2-yl]-6-methylidenecyclohexene[3]

Chemical Formula: C₁₅H₂₄[4]

CAS Number: 20307-83-9[3]

Physical and Chemical Properties
β-Sesquiphellandrene is a colorless oil at room temperature.[1][5] It is a hydrophobic molecule

with high lipophilicity, as indicated by its partition coefficient.[1] Key physical and chemical

properties are summarized in the table below.

Property Value Source(s)

Molecular Weight 204.35 g/mol [3][4]

Appearance Colorless oil [1][5]

Boiling Point 90-90.5 °C at 1 Torr [5][6]

est. 262-272 °C at 760 mm Hg [1][7][8]

Density 0.8760 g/cm³ at 25 °C [1][6]

Vapor Pressure
est. 0.0065 hPa at 20°C; 0.011

hPa at 25°C
[1][8]

XLogP3-AA 5.4 [1][4]

Topological Polar Surface Area 0.00 Å² [1][4]

Spectroscopic and Analytical Data
The structural elucidation of β-sesquiphellandrene is primarily achieved through a combination

of spectroscopic techniques.
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Technique Key Observations Source(s)

¹H NMR

Signals for methylidene

protons (~4.74 ppm), olefinic

protons of the cyclohexene

ring (doublets at ~5.67 and

6.14 ppm with J = 10.0 Hz).

[1]

¹³C NMR

15 distinct carbon resonances

corresponding to the molecular

formula C₁₅H₂₄.

[1]

Infrared (IR) Spectroscopy

C-H stretching vibrations

(2800-3000 cm⁻¹), C=C double

bond stretching (1600-1700

cm⁻¹), and a unique fingerprint

region below 1400 cm⁻¹.

[1]

Mass Spectrometry (MS)

Molecular ion peak at m/z 204.

Characteristic fragmentation

patterns for sesquiterpenes.

[1]

Kovats Retention Index
1537 (Semi-standard non-

polar column)
[3]

Solubility Profile
Due to its nonpolar nature, β-sesquiphellandreme exhibits poor solubility in water but is soluble

in many organic solvents.[1][9]
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Solvent Solubility Source(s)

Water
0.01283 mg/L at 25 °C

(estimated)
[9][10]

Chloroform Soluble [1]

Ethyl Acetate Slightly Soluble [1][5]

Methanol Slightly Soluble [1][5]

Ethanol Soluble (1497.03 g/L at 25°C) [8]

Acetone Soluble (1478.68 g/L at 25°C) [8]

n-Hexane Soluble (1622.24 g/L at 25°C) [8]

Stability and Storage
β-Sesquiphellandrene is sensitive to light and should be stored in amber vials.[1][5] It is also

susceptible to oxidation and polymerization due to the presence of multiple double bonds.[1]

For long-term preservation, it is recommended to store the compound under an inert

atmosphere in a refrigerator.[5]

Biosynthesis of β-Sesquiphellandrene
The biosynthesis of β-sesquiphellandrene in plants is an enzymatic process catalyzed by β-

sesquiphellandrene synthase. This enzyme facilitates the cyclization of the linear precursor,

(2E,6E)-farnesyl diphosphate (FPP).[1]

 (2E,6E)-Farnesyl Diphosphate
β-Sesquiphellandrene

Synthase

β-Sesquiphellandrene

Diphosphate

Click to download full resolution via product page
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Caption: Enzymatic synthesis of β-sesquiphellandrene from FPP.

Experimental Methodologies
The following sections provide an overview of the experimental protocols for the isolation,

characterization, and synthesis of β-sesquiphellandrene. These are intended as general

guidelines and may require optimization based on the specific experimental context.

Isolation from Natural Sources
β-Sesquiphellandrene is commonly isolated from the essential oil of ginger (Zingiber officinale).

A general workflow for its isolation is presented below.
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-rich Fractions

Further Purification
(e.g., Preparative GC/HPLC)

Pure β-Sesquiphellandrene

Click to download full resolution via product page

Caption: Workflow for the isolation of β-sesquiphellandrene.
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General Protocol for Isolation:

Extraction: The essential oil is obtained from the plant material (e.g., dried and powdered

ginger rhizomes) via steam distillation or solvent extraction with a non-polar solvent like

hexane.

Column Chromatography: The crude essential oil is subjected to silica gel column

chromatography.

Stationary Phase: Silica gel (60-120 mesh).

Mobile Phase: A non-polar solvent such as n-hexane is typically used as the eluent. A

gradient of increasing polarity (e.g., by adding ethyl acetate) can be employed to separate

compounds with different polarities.

Fraction Collection and Analysis: Eluted fractions are collected and analyzed by Gas

Chromatography-Mass Spectrometry (GC-MS) to identify those containing β-

sesquiphellandrene.

Pooling and Concentration: Fractions rich in β-sesquiphellandrene are pooled together, and

the solvent is removed under reduced pressure using a rotary evaporator.

Further Purification: If necessary, further purification can be achieved using preparative GC

or High-Performance Liquid Chromatography (HPLC).

Characterization Techniques
General Protocol for GC-MS Analysis:

Sample Preparation: A dilute solution of the isolated compound or essential oil is prepared in

a volatile organic solvent (e.g., hexane or dichloromethane) at a concentration of

approximately 10 µg/mL.[8]

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Column: A non-polar capillary column (e.g., DB-5 or HP-5ms) is commonly used for the

separation of sesquiterpenes.
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GC Conditions:

Injector Temperature: 250 °C.

Oven Temperature Program: An initial temperature of 60 °C held for a few minutes,

followed by a ramp up to a final temperature of around 280-300 °C. The specific ramp rate

will depend on the complexity of the sample.

Carrier Gas: Helium or Hydrogen.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

Identification: The identification of β-sesquiphellandrene is based on the comparison of its

retention time and mass spectrum with those of a reference standard or with data from

spectral libraries (e.g., NIST, Wiley).

General Protocol for NMR Analysis:

Sample Preparation: 1-5 mg of the purified compound is dissolved in a deuterated solvent

(e.g., CDCl₃) in an NMR tube.

Spectra Acquisition: 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectra are acquired

on a high-field NMR spectrometer (e.g., 400 MHz or higher).

Data Analysis: The chemical shifts, coupling constants, and correlations from the 1D and 2D

spectra are used to elucidate the complete chemical structure and stereochemistry of the

molecule.

Enzymatic Synthesis
The enzymatic synthesis of β-sesquiphellandrene can be performed using a recombinant β-

sesquiphellandrene synthase.

General Protocol for Enzymatic Synthesis:
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Enzyme Expression and Purification: The gene for β-sesquiphellandrene synthase is

expressed in a suitable host, such as E. coli. The recombinant enzyme is then purified, for

example, by affinity chromatography.

Enzymatic Reaction:

Reaction Buffer: A suitable buffer (e.g., 50 mM HEPES, pH 7.2) containing a divalent

cation like MgCl₂ (10 mM) is prepared.

Substrate: Farnesyl diphosphate (FPP) is added to the reaction mixture.

Reaction Initiation: The purified enzyme is added to the reaction mixture to initiate the

synthesis.

Product Extraction: The reaction mixture is overlaid with a layer of a non-polar organic

solvent (e.g., n-hexane) to capture the volatile β-sesquiphellandrene as it is produced.

Analysis: The organic layer is collected and analyzed by GC-MS to confirm the identity and

purity of the synthesized β-sesquiphellandrene.

Conclusion
This technical guide has consolidated the available scientific information on the physical and

chemical properties of β-sesquiphellandrene. The data presented in a structured format, along

with generalized experimental protocols and illustrative diagrams, provides a valuable resource

for researchers. A thorough understanding of these fundamental properties is essential for the

exploration of β-sesquiphellandrene's biological activities and its potential applications in

various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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